Cas no 847401-01-8 (3-{[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 3-{[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 847401-01-8
• MF: C₁₉H₁₈N₄OS₂
• MW: 382.502420902252
• CID: 5857123
• PubChem ID: 5307584
• Update Time: 2025-05-23

3-{[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one
• 2(3H)-Benzothiazolone, 3-[[4-phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl]methyl]-
• 3-[(4-phenyl-5-propylsulfanyl-1,2,4-triazol-3-yl)methyl]-1,3-benzothiazol-2-one
• MLS000118604
• HMS1502P11
• HMS2265F06
• CHEBI:107382
• 3-{[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2,3-dihydro-1,3-benzothiazol-2-one
• BRD-K68275232-001-01-0
• AKOS024593880
• F0665-0121
• 847401-01-8
• 3-[[4-phenyl-5-(propylthio)-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• Q27185689
• CHEMBL1488161
• ChemDiv3_010549
• SMR000095545
• CCG-30620

• Inchi： 1S/C19H18N4OS2/c1-2-12-25-18-21-20-17(23(18)14-8-4-3-5-9-14)13-22-15-10-6-7-11-16(15)26-19(22)24/h3-11H,2,12-13H2,1H3
• InChI Key： WTGJIGYDGCMYAE-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(CC2N(C3=CC=CC=C3)C(SCCC)=NN=2)C1=O

Computed Properties

• Exact Mass: 382.09220356g/mol
• Monoisotopic Mass: 382.09220356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 613.0±65.0 °C(Predicted)
• pka: 0.86±0.10(Predicted)

Additional information on 3-{[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2,3-dihydro-1,3-benzothiazol-2-one

3-{[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2,3-dihydro-1,3-benzothiazol-2-one

3-{[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2,3-dihydro-1,3-benzothiazol-2-one (CAS No: 847401-01-8) is a complex organic compound with a unique structure that combines elements of benzothiazole and triazole moieties. This compound has garnered significant attention in the field of organic chemistry due to its potential applications in drug discovery and materials science. The molecule's structure is characterized by a benzothiazole ring system fused with a triazole ring, which introduces interesting electronic and steric properties.

The benzothiazole core of this compound is a well-known heterocyclic structure that has been extensively studied for its versatility in chemical synthesis. The presence of the triazole ring further enhances the compound's reactivity and stability. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. For instance, the propylsulfanyl group attached to the triazole ring can be readily substituted with other functional groups to tailor the compound's properties for specific applications. This flexibility has made it a valuable building block in medicinal chemistry, where it can be used to design bioactive molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the benzothiazole moiety plays a critical role in determining the compound's optical and electronic properties. These findings have opened up new avenues for its application in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its chemical significance, this compound has also been explored for its biological activity. Preliminary studies suggest that it exhibits moderate antibacterial and antifungal properties, making it a promising candidate for further investigation in the development of novel antimicrobial agents. The triazole ring is particularly notable for its ability to interact with biological targets through hydrogen bonding and π–π interactions.

The synthesis of 3-{[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2,3-dihydro-1,3-benzothiazol-2-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent incorporation of the triazole moiety via click chemistry protocols.

Despite its complexity, this compound is relatively stable under standard laboratory conditions. However, care must be taken during handling to avoid exposure to strong oxidizing agents or extreme temperatures, which could lead to decomposition or side reactions.

In conclusion, CAS No 847401-01-8 represents a fascinating example of how modern organic chemistry can yield compounds with diverse functionalities and applications. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines.